Cas no 157615-33-3 (3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol))

3,5-Dimethyl-2-vinylpyrazine is a heterocyclic compound stabilized with 0.1% 4-tert-butylcatechol to inhibit polymerization during storage and handling. This pyrazine derivative is characterized by its vinyl functional group, which enhances reactivity in synthetic applications, particularly in the formation of polymers or as a building block in pharmaceutical and agrochemical intermediates. The dimethyl substitution at the 3- and 5-positions influences its electronic properties, making it useful in flavor and fragrance formulations due to its nutty, roasted aroma profile. The inclusion of a stabilizer ensures prolonged shelf life and consistent performance in reactions. Suitable for controlled environments, it requires protection from light and heat to maintain stability.
3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) structure
157615-33-3 structure
Product Name:3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)
CAS No:157615-33-3
MF:C8H10N2
MW:134.178401470184
MDL:MFCD18449161
CID:107818
PubChem ID:6429268
Update Time:2025-10-22

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2-ethenyl-3,5-dimethyl-
    • 3,5-dimethyl-2-vinylpyrazine
    • ethenyl-dimethylpyrazine,2-ethenyl-3,5-dimethylpyrazine
    • 157615-33-3
    • 2-ethenyl-3,5-dimethylpyrazine
    • Pyrazine, 2-ethenyl-3,5-dimethyl-
    • SCHEMBL1311900
    • DTXSID801306249
    • 2-Ethenyl-3,5-dimethylpyrazine, 9CI
    • Pyrazine, 2-ethenyl-3,5-dimethyl
    • CHEBI:179426
    • EN300-1700138
    • X5UEC9D2KU
    • AKOS006373891
    • 3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)
    • MDL： MFCD18449161
    • Inchi： 1S/C8H10N2/c1-4-8-7(3)10-6(2)5-9-8/h4-5H,1H2,2-3H3
    • InChI Key： ZUOLEJGELMNGPM-UHFFFAOYSA-N
    • SMILES： N1C(C)=CN=C(C=C)C=1C

Computed Properties

  • Exact Mass: 134.084
  • Monoisotopic Mass: 134.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 183.8±35.0 °C at 760 mmHg
  • Flash Point: 68.1±17.6 °C
  • Vapor Pressure: 1.0±0.3 mmHg at 25°C

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) Security Information

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D972567-1g
3,5-dimethyl-2-vinylpyrazine
 157615-33-3 97%
1g
 $700 2024-05-24
eNovation Chemicals LLC
D972567-5g
3,5-dimethyl-2-vinylpyrazine
 157615-33-3 97%
5g
 $1850 2024-05-24
eNovation Chemicals LLC
D972567-10g
3,5-dimethyl-2-vinylpyrazine
 157615-33-3 97%
10g
 $3000 2024-05-24
eNovation Chemicals LLC
D972567-25g
3,5-dimethyl-2-vinylpyrazine
 157615-33-3 97%
25g
 $5180 2024-05-24
TRC
D492896-10mg
3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)
 157615-33-3
10mg
 $ 82.00 2023-09-07
TRC
D492896-50mg
3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)
 157615-33-3
50mg
 $ 288.00 2023-09-07
TRC
D492896-100mg
3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)
 157615-33-3
100mg
 $ 431.00 2023-09-07
Enamine
EN300-1700138-0.05g
2-ethenyl-3,5-dimethylpyrazine
 157615-33-3
0.05g
 $262.0 2023-09-20
Enamine
EN300-1700138-0.1g
2-ethenyl-3,5-dimethylpyrazine
 157615-33-3
0.1g
 $392.0 2023-09-20
Enamine
EN300-1700138-0.25g
2-ethenyl-3,5-dimethylpyrazine
 157615-33-3
0.25g
 $559.0 2023-09-20

3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol) Related Literature

Related Categories

157615-33-3 (3,5-Dimethyl-2-vinylpyrazine (stabilized with 0.1% 4-tert-butylcatechol)) Related Products

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent